[3-(Methoxymethyl)phenyl]-morpholin-4-ylmethanone

• IUPAC Name: [3-(methoxymethyl)phenyl]-morpholin-4-ylmethanone
• InChI: InChI=1S/C13H17NO3/c1-16-10-11-3-2-4-12(9-11)13(15)14-5-7-17-8-6-14/h2-4,9H,5-8,10H2,1H3
• InChI Key: WSTQWNTUXACVEQ-UHFFFAOYSA-N
• Canonical SMILES: COCC1=CC(=CC=C1)C(=O)N2CCOCC2
• Molecular Formula: C13H17NO3
• Molecular Weight: 235.28 g/mol

Description

[3-(Methoxymethyl)phenyl]-morpholin-4-ylmethanone is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound is also known by its chemical name, MMMP, and is a morpholine derivative.

Mechanism of Action

The mechanism of action of MMMP is not fully understood. However, studies have suggested that MMMP may exert its effects through the inhibition of specific enzymes and signaling pathways in cells.
Biochemical and Physiological Effects:
MMMP has been shown to have various biochemical and physiological effects on cells. These include the inhibition of cell proliferation, induction of cell death, and modulation of enzyme activity.

Advantages and Limitations for Lab Experiments

One advantage of using MMMP in lab experiments is its ability to selectively target specific enzymes and signaling pathways. This makes it a useful tool for investigating the role of these targets in disease processes. However, one limitation of using MMMP in lab experiments is its potential toxicity. Careful consideration should be given to the concentration and duration of exposure to MMMP in experimental settings.

Future Directions

There are several potential future directions for research on MMMP. These include investigating its potential use in combination with other drugs for the treatment of cancer and Alzheimer's disease, exploring its effects on other enzymes and signaling pathways, and further investigating its toxicity and safety profile. Additionally, research could be conducted to develop more efficient and cost-effective methods for the synthesis of MMMP.

Synthesis Methods

The synthesis of MMMP involves the reaction between 3-(Methoxymethyl)phenylboronic acid and morpholine-4-carbonyl chloride in the presence of a palladium catalyst. The reaction takes place under an inert atmosphere and produces MMMP as a white solid.

Scientific Research Applications

MMMP has been investigated for its potential use in the treatment of various diseases, including cancer and Alzheimer's disease. Studies have shown that MMMP can inhibit the growth of cancer cells and induce apoptosis, or programmed cell death, in cancer cells. MMMP has also been found to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine in the brain. This makes MMMP a potential candidate for the treatment of Alzheimer's disease.